Cas no 2648865-76-1 (rac-(1R,5R,6R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[4.1.0]heptane-5-carboxylic acid)
2648865-76-1 structure
Product Name:rac-(1R,5R,6R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[4.1.0]heptane-5-carboxylic acid
CAS No:2648865-76-1
MF:C12H19NO4
MW:241.28356385231
CID:5464720
Update Time:2023-08-28
rac-(1R,5R,6R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[4.1.0]heptane-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- Z4986170730
- rac-(1R,5R,6R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[4.1.0]heptane-5-carboxylic acid
-
- Inchi: 1S/C12H19NO4/c1-12(2,3)17-11(16)13-5-4-7(10(14)15)8-6-9(8)13/h7-9H,4-6H2,1-3H3,(H,14,15)/t7-,8-,9-/m0/s1
- InChI Key: FAHIMIGUGVUDBG-CIUDSAMLSA-N
- SMILES: O(C(C)(C)C)C(N1CC[C@H](C(=O)O)[C@@H]2C[C@H]12)=O
Computed Properties
- Exact Mass: 241.13140809 g/mol
- Monoisotopic Mass: 241.13140809 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 241.28
- XLogP3: 1.2
- Topological Polar Surface Area: 66.8
rac-(1R,5R,6R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[4.1.0]heptane-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28221267-0.05g |
rac-(1R,5R,6R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[4.1.0]heptane-5-carboxylic acid |
2648865-76-1 | 95% | 0.05g |
$624.0 | 2023-05-05 | |
| Enamine | EN300-28221267-0.1g |
rac-(1R,5R,6R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[4.1.0]heptane-5-carboxylic acid |
2648865-76-1 | 95% | 0.1g |
$815.0 | 2023-05-05 | |
| Enamine | EN300-28221267-0.25g |
rac-(1R,5R,6R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[4.1.0]heptane-5-carboxylic acid |
2648865-76-1 | 95% | 0.25g |
$1163.0 | 2023-05-05 | |
| Enamine | EN300-28221267-0.5g |
rac-(1R,5R,6R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[4.1.0]heptane-5-carboxylic acid |
2648865-76-1 | 95% | 0.5g |
$1833.0 | 2023-05-05 | |
| Enamine | EN300-28221267-1.0g |
rac-(1R,5R,6R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[4.1.0]heptane-5-carboxylic acid |
2648865-76-1 | 95% | 1g |
$2350.0 | 2023-05-05 | |
| Enamine | EN300-28221267-2.5g |
rac-(1R,5R,6R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[4.1.0]heptane-5-carboxylic acid |
2648865-76-1 | 95% | 2.5g |
$4607.0 | 2023-05-05 | |
| Enamine | EN300-28221267-5.0g |
rac-(1R,5R,6R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[4.1.0]heptane-5-carboxylic acid |
2648865-76-1 | 95% | 5g |
$6817.0 | 2023-05-05 | |
| Enamine | EN300-28221267-10.0g |
rac-(1R,5R,6R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[4.1.0]heptane-5-carboxylic acid |
2648865-76-1 | 95% | 10g |
$10107.0 | 2023-05-05 |
rac-(1R,5R,6R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[4.1.0]heptane-5-carboxylic acid Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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